N-{4-[4-(2-fluorobenzyl)-1-piperazinyl]phenyl}-1-naphthamide

• IUPAC Name: N-[4-[4-[(2-fluorophenyl)methyl]piperazin-1-yl]phenyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C28H26FN3O/c29-27-11-4-2-7-22(27)20-31-16-18-32(19-17-31)24-14-12-23(13-15-24)30-28(33)26-10-5-8-21-6-1-3-9-25(21)26/h1-15H,16-20H2,(H,30,33)
• InChI Key: WRTUDUMGNASCKG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2F)C3=CC=C(C=C3)NC(=O)C4=CC=CC5=CC=CC=C54
• Molecular Formula: C28H26FN3O
• Molecular Weight: 439.5 g/mol

Description

N-{4-[4-(2-fluorobenzyl)-1-piperazinyl]phenyl}-1-naphthamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. This compound is also known as F 18-THK5351 and is a derivative of the naphthalene family.

Mechanism of Action

N-{4-[4-(2-fluorobenzyl)-1-piperazinyl]phenyl}-1-naphthamide binds to tau protein in the brain, which is a key pathological feature of neurodegenerative diseases. This binding results in the formation of a complex that can be visualized using PET imaging. Furthermore, the binding of N-{4-[4-(2-fluorobenzyl)-1-piperazinyl]phenyl}-1-naphthamide to tau protein can inhibit its aggregation, which is a hallmark of neurodegeneration.
Biochemical and Physiological Effects:
N-{4-[4-(2-fluorobenzyl)-1-piperazinyl]phenyl}-1-naphthamide has been shown to have high selectivity and affinity for tau protein, which makes it a promising diagnostic and therapeutic agent for neurodegenerative diseases. Additionally, the compound has shown low toxicity and good pharmacokinetic properties, which are important factors for drug development.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{4-[4-(2-fluorobenzyl)-1-piperazinyl]phenyl}-1-naphthamide in lab experiments is its high selectivity and affinity for tau protein, which allows for accurate detection and quantification of tau protein in the brain. However, the compound's limited solubility in water can pose a challenge in certain experiments.

Future Directions

There are several future directions for research on N-{4-[4-(2-fluorobenzyl)-1-piperazinyl]phenyl}-1-naphthamide. One potential direction is the development of more efficient synthesis methods to increase the yield and purity of the compound. Additionally, further preclinical studies are needed to evaluate the therapeutic potential of N-{4-[4-(2-fluorobenzyl)-1-piperazinyl]phenyl}-1-naphthamide for neurodegenerative diseases. Another potential direction is the exploration of the compound's potential as a diagnostic tool for other diseases that involve tau protein, such as traumatic brain injury and chronic traumatic encephalopathy.

Scientific Research Applications

N-{4-[4-(2-fluorobenzyl)-1-piperazinyl]phenyl}-1-naphthamide has been extensively studied for its potential use in the diagnosis and treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound has shown high affinity for tau protein, a biomarker for neurodegeneration, and can be used as a diagnostic tool in PET imaging. Furthermore, N-{4-[4-(2-fluorobenzyl)-1-piperazinyl]phenyl}-1-naphthamide has shown promising results in preclinical studies as a therapeutic agent for neurodegenerative diseases.